Cas no 1361661-05-3 (2,3-Bis(3,4,5-trichlorophenyl)isonicotinic acid)

• Product Name: 2,3-Bis(3,4,5-trichlorophenyl)isonicotinic acid
• CAS No: 1361661-05-3
• MF: C₁₈H₇Cl₆NO₂
• MW: 481.971678972244
• CID: 4968348
• Update Time: 2025-05-21

2,3-Bis(3,4,5-trichlorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(3,4,5-trichlorophenyl)isonicotinic acid

• Inchi： 1S/C18H7Cl6NO2/c19-10-3-7(4-11(20)15(10)23)14-9(18(26)27)1-2-25-17(14)8-5-12(21)16(24)13(22)6-8/h1-6H,(H,26,27)
• InChI Key： AILZLPJCSYASHB-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1=C(C(=O)O)C=CN=C1C1C=C(C(=C(C=1)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 516
• XLogP3: 7.4
• Topological Polar Surface Area: 50.2

Additional information on 2,3-Bis(3,4,5-trichlorophenyl)isonicotinic acid

Introduction to 2,3-Bis(3,4,5-trichlorophenyl)isonicotinic Acid (CAS No. 1361661-05-3)

2,3-Bis(3,4,5-trichlorophenyl)isonicotinic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1361661-05-3, is characterized by its complex molecular structure, which includes multiple chlorine substituents and a unique isonicotinic acid backbone. The presence of these structural features not only contributes to its distinct chemical properties but also opens up a wide array of potential applications in drug development and biochemical studies.

The molecular formula of 2,3-Bis(3,4,5-trichlorophenyl)isonicotinic acid can be expressed as C₁₉H₈Cl₆O₂. This formula highlights the presence of six chlorine atoms, which are strategically positioned on the phenyl rings attached to the isonicotinic acid core. The substitution pattern of chlorine atoms plays a crucial role in determining the compound's reactivity, solubility, and interaction with biological targets. Such structural attributes make it a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of 2,3-Bis(3,4,5-trichlorophenyl)isonicotinic acid. Researchers have been particularly intrigued by its ability to modulate various biological pathways due to its unique chemical composition. Preliminary studies suggest that this compound may exhibit properties relevant to anti-inflammatory and antimicrobial applications. The chlorine substituents on the phenyl rings are believed to enhance binding affinity to specific enzymes and receptors, thereby increasing its efficacy as a pharmacological agent.

One of the most compelling aspects of 2,3-Bis(3,4,5-trichlorophenyl)isonicotinic acid is its versatility in serving as a building block for more complex molecules. In drug discovery pipelines, such compounds are often used to synthesize derivatives with enhanced pharmacokinetic profiles or improved target specificity. The isonicotinic acid moiety is particularly noteworthy, as it is a known pharmacophore in several FDA-approved drugs. By incorporating this motif into a more robust structure like 2,3-Bis(3,4,5-trichlorophenyl)isonicotinic acid, scientists can leverage existing knowledge about its biological interactions while introducing new functional groups to fine-tune its therapeutic effects.

The synthesis of 2,3-Bis(3,4,5-trichlorophenyl)isonicotinic acid presents both challenges and opportunities for chemists. The introduction of multiple chlorine atoms requires precise control over reaction conditions to avoid unwanted side products. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions or directed ortho-metalation strategies, have been employed to achieve high yields and purity. These techniques not only facilitate the production of the compound but also allow for modifications that could lead to more potent derivatives.

In terms of biological activity, early investigations into 2,3-Bis(3,4,5-trichlorophenyl)isonicotinic acid have revealed promising results in in vitro assays. For instance, studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways. This suggests that it may have therapeutic potential in conditions such as rheumatoid arthritis or inflammatory bowel disease. Additionally, its antimicrobial properties have been explored against resistant strains of bacteria, making it a candidate for developing novel antibiotics.

The role of computational chemistry in understanding the behavior of 2,3-Bis(3,4,5-trichlorophenyl)isonicotinic acid cannot be overstated. Molecular modeling techniques have been instrumental in predicting how this compound interacts with biological targets at the atomic level. These simulations help researchers design experiments more efficiently and guide the optimization process toward compounds with higher efficacy and fewer side effects. By integrating experimental data with computational insights, scientists can accelerate the discovery pipeline significantly.

The environmental impact and sustainability considerations are also important when evaluating 2,3-Bis(3,4,5-trichlorophenyl)isonicotinic acid. While the presence of chlorine atoms enhances its reactivity and functionality， it also necessitates careful handling during synthesis and disposal to prevent environmental contamination. Green chemistry principles are being increasingly applied to develop more sustainable synthetic routes， such as using catalytic methods that minimize waste or employing renewable feedstocks.

The future prospects for 2，3-Bis(3，4，5-trichlorophenyl)isonicotinic acid appear bright， with ongoing research expected to uncover new applications and refine existing ones。 As our understanding of biological pathways continues to expand， so does the potential for this compound to contribute to innovative therapeutic strategies。 Collaborative efforts between chemists， biologists， and pharmacologists will be crucial in translating these findings into tangible medical breakthroughs.

In conclusion， 2，3-Bis(3，4，5-trichlorophenyl)isonicotinic acid (CAS No．1361661-05-3) represents a fascinating subject of study with significant implications for pharmaceutical science． Its unique structure， coupled with promising preliminary results， positions it as a valuable asset in the quest for novel treatments． As research progresses， we can anticipate further insights into its potential applications， paving the way for future advancements in medicine．